Cas no 2137477-73-5 (1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid)
1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-1159236
- 2137477-73-5
- 1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid
- 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid
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- Inchi: 1S/C9H17NO3/c1-6-3-4-9(10,8(11)12)5-7(6)13-2/h6-7H,3-5,10H2,1-2H3,(H,11,12)
- InChI Key: ADTILPRFIZJEHN-UHFFFAOYSA-N
- SMILES: O(C)C1CC(C(=O)O)(CCC1C)N
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 72.6Ų
1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159236-0.05g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 0.05g |
$660.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-0.1g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 0.1g |
$691.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-0.25g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 0.25g |
$723.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-0.5g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 0.5g |
$754.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-1.0g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-2.5g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 2.5g |
$1539.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-5.0g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 5g |
$2277.0 | 2023-06-08 | ||
| Enamine | EN300-1159236-10.0g |
1-amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid |
2137477-73-5 | 10g |
$3376.0 | 2023-06-08 |
1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid
Comprehensive Overview of 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid (CAS No. 2137477-73-5)
1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid (CAS No. 2137477-73-5) is a specialized cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique amino and carboxylic acid functional groups, is gaining attention for its role in drug discovery and material science. Researchers are particularly interested in its stereochemistry and potential as a building block for bioactive molecules, aligning with the growing demand for chiral intermediates in asymmetric synthesis.
The structural features of 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid make it valuable for designing peptide mimetics and enzyme inhibitors. Recent studies highlight its relevance in developing CNS-targeting compounds, a hot topic in neuroscience research. With the rise of AI-driven drug discovery, this compound's 3D conformational flexibility is being explored through computational modeling, addressing frequent search queries like "cyclohexane derivatives in drug design" and "amino acid analogs for medicinal chemistry."
From a synthetic perspective, CAS 2137477-73-5 exemplifies advancements in green chemistry methodologies. Its production often involves catalytic asymmetric hydrogenation—a trending technique that minimizes waste, resonating with industry searches for "sustainable synthesis of chiral compounds." The methoxy group in its structure also offers opportunities for further functionalization, making it a versatile candidate for structure-activity relationship (SAR) studies.
Analytical challenges surrounding 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid, such as chromatographic separation of its stereoisomers, reflect common laboratory pain points. This aligns with frequently searched terms like "HPLC methods for amino acid derivatives" and "chiral resolution techniques." Recent publications suggest its potential as a metabolite standard in LC-MS workflows, addressing the need for reliable reference materials in metabolomics.
In material science, the compound's hydrogen-bonding capacity through its -COOH and -NH2 groups makes it interesting for supramolecular chemistry applications. This connects with trending searches about "self-assembling amino acid derivatives" and "bio-inspired materials." Its stability under physiological pH conditions—often queried as "acid-base properties of functionalized cyclohexanes"—further enhances its utility in biomedical applications.
The commercial availability of CAS 2137477-73-5 from specialty chemical suppliers meets the needs of researchers investigating "novel cyclohexane scaffolds." Quality control protocols typically involve NMR and mass spectrometry verification, addressing common purchaser concerns about compound purity—a frequently searched topic in academic and industrial procurement discussions.
Future research directions for 1-Amino-3-methoxy-4-methylcyclohexane-1-carboxylic acid may explore its biodegradability profile and toxicological parameters, responding to increasing regulatory demands in chemical development. Its potential as a prodrug component also aligns with pharmaceutical industry trends toward targeted drug delivery systems—a subject generating substantial search traffic in medicinal chemistry forums.
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